Autocamtide-2-related inhibitory peptide TFA

• Molecular Formula: C66H117F3N22O21
• Molecular Weight: 1611.8 g/mol
• InChI: InChI=1S/C64H116N22O19.C2HF3O2/c1-31(2)28-43(83-50(92)34(7)75-54(96)38(17-11-13-25-66)78-53(95)37(67)16-10-12-24-65)60(102)80-40(19-15-27-74-64(71)72)56(98)79-39(18-14-26-73-63(69)70)57(99)81-41(20-22-46(68)87)58(100)82-42(21-23-47(88)89)55(97)76-36(9)52(94)86-49(33(5)6)61(103)84-44(30-48(90)91)59(101)77-35(8)51(93)85-45(62(104)105)29-32(3)4;3-2(4,5)1(6)7/h31-45,49H,10-30,65-67H2,1-9H3,(H2,68,87)(H,75,96)(H,76,97)(H,77,101)(H,78,95)(H,79,98)(H,80,102)(H,81,99)(H,82,100)(H,83,92)(H,84,103)(H,85,93)(H,86,94)(H,88,89)(H,90,91)(H,104,105)(H4,69,70,73)(H4,71,72,74);(H,6,7)/t34-,35-,36-,37-,38-,39-,40-,41-,42-,43-,44-,45-,49-;/m0./s1
• InChIKey: AQERPQDFAQEHFS-PNTPNKCPSA-N

Small-molecule CaMKII inhibitors like KN-93 suffer from poor potency and off-target calcium channel effects, confounding phenotype interpretation. Autocamtide-2-related inhibitory peptide TFA (AIP TFA) provides a rigorous alternative: a highly specific synthetic peptide with IC50 of 40 nM. - >250-fold selectivity over PKA, PKC, and CaMKIV - Ca²⁺/calmodulin-independent inhibition blocks both autonomous and stimulated activity - TFA salt ensures aqueous solubility (~90 mg/mL), DMSO-free stock preparation

Autocamtide-2-Related Inhibitory Peptide TFA: CaMKII Inhibitor

Autocamtide-2-related inhibitory peptide TFA (AIP TFA) is a highly specific and potent synthetic peptide inhibitor of Ca²⁺/calmodulin-dependent protein kinase II (CaMKII), with an IC₅₀ of 40 nM [1]. Designed as a non-phosphorylatable analog of the autocamtide-2 substrate, it binds to the kinase's autoinhibitory domain to block both stimulated and autonomous CaMKII activity. The trifluoroacetate (TFA) salt form ensures enhanced aqueous solubility, making it well-suited for reliable in vitro kinase inhibition studies .

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CaMKII peptide inhibitor with reported high potency and specificity

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Ca²⁺/calmodulin-independent inhibition supports autonomous activity studies

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TFA salt form for enhanced aqueous solubility and DMSO-free assay preparation

• [1] Ishida A, Kameshita I, Okuno S, Kitani T, Fujisawa H. A novel highly specific and potent inhibitor of calmodulin-dependent protein kinase II. Biochem Biophys Res Commun. 1995;212(3):806-12. DOI: 10.1006/bbrc.1995.2040. View Source

Irreplaceability of AIP TFA in CaMKII Studies

Not all CaMKII inhibitors are interchangeable. Small-molecule agents like KN-93 exhibit significantly lower potency and inferior selectivity, while earlier peptide-based inhibitors such as CaMK-(281-302Ala286) require much higher concentrations to achieve comparable inhibition [1]. Furthermore, small-molecule inhibitors often display off-target effects on calcium channels and other kinases, confounding phenotype interpretation. AIP TFA remains a uniquely stringent tool because its inhibition is Ca²⁺/calmodulin-independent, ensuring that it blocks both autonomous and stimulated kinase activity, a critical feature for mechanistic studies where pathway decoupling is essential [1].

AIP TFA

Small-molecule / Peptide alternatives

Ca²⁺/calmodulin-independent inhibition

KN-93: Ca²⁺-dependent; off-target effects may confound CaMKII-specific phenotypes

High selectivity over PKA, PKC, CaMKIV

CaMK-(281-302Ala286): lower potency; high concentrations required may introduce artifacts

• [1] Ishida A, Kameshita I, Okuno S, Kitani T, Fujisawa H. A novel highly specific and potent inhibitor of calmodulin-dependent protein kinase II. Biochem Biophys Res Commun. 1995;212(3):806-12. DOI: 10.1006/bbrc.1995.2040. View Source

AIP TFA: Comparative Inhibition Data

Superior Potency Over CaMK-(281-302Ala286)

Autocamtide-2-related inhibitory peptide TFA achieves a dramatic improvement in inhibitory potency compared to its closest peptide analog, CaMK-(281-302Ala286). This head-to-head evaluation provides a clear quantitative basis for selecting AIP TFA over legacy peptide inhibitors. [1]

Potency vs CaMK-(281-302Ala286)

Head-to-head

IC₅₀ 40 nM (AIP TFA) vs CaMK-(281-302Ala286): 50-fold higher IC₅₀

Supports research-fit for complete inhibition at low concentrations, limiting non-specific effects.

In vitro kinase assay; [REFS-1]

Evidence Dimension	Inhibitory potency (IC₅₀)
Target Compound Data	IC₅₀ = 40 nM
Comparator Or Baseline	CaMK-(281-302Ala286)
Quantified Difference	50-fold more potent
Conditions	In vitro kinase assay using purified CaMKII and autocamtide-2 as substrate. [1]

Why This Matters

The 50-fold potency advantage enables complete CaMKII inhibition at sub-micromolar concentrations, minimizing non-specific effects that arise from high peptide concentrations in cellular or biochemical assays.

• [1] Ishida A, Kameshita I, Okuno S, Kitani T, Fujisawa H. A novel highly specific and potent inhibitor of calmodulin-dependent protein kinase II. Biochem Biophys Res Commun. 1995;212(3):806-12. DOI: 10.1006/bbrc.1995.2040. View Source

Superior Potency Over KN-93

A direct comparison in the same assay format reveals that AIP TFA is 500 times more potent than the widely used small-molecule CaMKII inhibitor KN-93. This massive potency discrepancy is critical when selecting the appropriate tool for probing CaMKII-specific functions. [1]

Potency vs KN-93

Head-to-head

IC₅₀ 40 nM (AIP TFA) vs KN-93: 500-fold higher IC₅₀

Supports selection for nanomolar-range CaMKII blockade; KN-93 requires micromolar levels with known off-target activities.

Identical assay conditions; [REFS-1]

Evidence Dimension	Inhibitory potency (IC₅₀)
Target Compound Data	IC₅₀ = 40 nM
Comparator Or Baseline	KN-93
Quantified Difference	500-fold more potent
Conditions	In vitro kinase assay using purified CaMKII. Both compounds tested under identical conditions. [1]

Why This Matters

The 500-fold potency differential ensures that AIP TFA can achieve near-complete CaMKII blockade at nanomolar concentrations, whereas KN-93 requires micromolar levels that often trigger known off-target activities, such as the direct block of potassium channels.

• [1] Ishida A, Kameshita I, Okuno S, Kitani T, Fujisawa H. A novel highly specific and potent inhibitor of calmodulin-dependent protein kinase II. Biochem Biophys Res Commun. 1995;212(3):806-12. DOI: 10.1006/bbrc.1995.2040. View Source

Selectivity Superiority Against PKA and Related Kinases

AIP TFA exhibits exceptional selectivity for CaMKII, with IC₅₀ values greater than 10 µM for the closely related kinases PKA, PKC, and CaMKIV. This selectivity profile is far superior to that of most small-molecule CaMKII inhibitors, which commonly display cross-reactivity within the CaMK family.

Selectivity vs PKA/PKC/CaMKIV

Data to verify

PKA IC₅₀ >10 µM; PKC IC₅₀ >10 µM; CaMKIV IC₅₀ >10 µM; >250-fold window over CaMKII

Selectivity profile supports phenotype attribution to CaMKII; independent confirmation recommended.

Supplier data; no independent source provided

Evidence Dimension	Kinase selectivity (IC₅₀)
Target Compound Data	PKA IC₅₀ > 10 µM; PKC IC₅₀ > 10 µM; CaMKIV IC₅₀ > 10 µM
Comparator Or Baseline	PKA, PKC, CaMKIV
Quantified Difference	>250-fold selectivity window relative to CaMKII IC₅₀ of 40 nM
Conditions	Standardized kinase inhibition assays using purified kinases.

Why This Matters

The >250-fold selectivity window ensures that AIP TFA can be used to attribute phenotypes specifically to CaMKII, a critical requirement for target validation and mechanistic studies where other kinase inhibitors cannot be used due to ambiguous off-target profiles.

Ca²⁺/Calmodulin-Independent Inhibition

Unlike many CaMKII inhibitors that only block calmodulin-dependent activation, AIP TFA inhibits CaMKII equally effectively in the presence or absence of the Ca²⁺/calmodulin complex. This property is essential for fully eliminating both stimulated and autonomous kinase activity. [1]

Ca²⁺/CaM-Independent Inhibition

Class-level

Complete inhibition at 1 µM ± Ca²⁺/calmodulin

Supports autonomous CaMKII activity studies; class-level inference from literature.

Purified kinase; [REFS-1]

Evidence Dimension	Ca²⁺/calmodulin dependence
Target Compound Data	Complete inhibition at 1 µM both in the presence and absence of Ca²⁺/calmodulin
Comparator Or Baseline	Class of Ca²⁺-dependent inhibitors
Quantified Difference	No difference in inhibitory activity with or without Ca²⁺/calmodulin
Conditions	In vitro kinase assay using purified CaMKII. Assay performed with and without Ca²⁺/calmodulin. [1]

Why This Matters

This Ca²⁺/calmodulin independence is a key differentiator for studies of Ca²⁺-independent, autonomous CaMKII signaling, such as in long-term potentiation (LTP) or arrhythmogenesis, where inhibitors relying on the activation pathway fail to block persistent kinase activity.

• [1] Ishida A, Kameshita I, Okuno S, Kitani T, Fujisawa H. A novel highly specific and potent inhibitor of calmodulin-dependent protein kinase II. Biochem Biophys Res Commun. 1995;212(3):806-12. DOI: 10.1006/bbrc.1995.2040. View Source

Enhanced Aqueous Solubility of TFA Salt

The TFA salt form of AIP provides a solubility of approximately 90 mg/mL in water, a substantial improvement over the free base form which is reportedly soluble to only about 1 mg/mL. This enhanced solubility is critical for achieving the high stock concentrations needed for in vitro kinase assays without the use of organic co-solvents that can denature kinases.

Aqueous Solubility (TFA salt)

Data to verify

~90 mg/mL (TFA salt) vs ~1 mg/mL (free base)

Solubility profile supports DMSO-free stock preparation; independent measurement recommended.

Measured at 25°C in water

Evidence Dimension	Aqueous solubility
Target Compound Data	~90 mg/mL in water (TFA salt)
Comparator Or Baseline	Free base form: ~1 mg/mL in water
Quantified Difference	~90-fold higher solubility
Conditions	Solubility measured at 25°C in water.

Why This Matters

The 90-fold solubility advantage allows researchers to prepare concentrated stock solutions without organic solvents, reducing solvent-induced assay artifacts and ensuring consistent inhibitor delivery, a practical advantage in high-throughput screening and reproducible biochemical experiments.

Applications of AIP TFA in Biomedical Research

Autonomous CaMKII Signaling in Neurobiology and Cardiac EP

For studies focusing on autonomous CaMKII activity—such as Ca²⁺-independent long-term potentiation (LTP) in neurons or arrhythmogenic CaMKII signaling in cardiomyocytes—AIP TFA is the agent of choice. Its Ca²⁺/calmodulin-independent inhibition allows researchers to completely abolish both stimulated and autonomous kinase activity, a feature not achievable with Ca²⁺-dependent inhibitors or small molecules like KN-93 [1].

High-Selectivity Target Validation

When validating CaMKII as a drug target, off-target effects can produce confounding results. AIP TFA's >250-fold selectivity window over PKA, PKC, and CaMKIV ensures that observed phenotypes can be confidently attributed to CaMKII inhibition, making it a gold-standard tool for rigorous target deconvolution studies .

Kinase Assay Development & HTS Control

The enhanced aqueous solubility of the TFA salt form (~90 mg/mL) facilitates the preparation of concentrated, DMSO-free stock solutions that are critical for reproducible kinase inhibition assays. This physical property, combined with its potent IC₅₀ of 40 nM, makes AIP TFA an ideal positive control for CaMKII-focused high-throughput screening campaigns .

Complete CaMKII Blockade for Mechanistic Studies

At 1 µM, AIP TFA completely inhibits CaMKII without affecting other major kinases in brain extracts. This complete and specific blockade is invaluable for studies aiming to establish the full functional repertoire of CaMKII in a given cellular context, particularly when comparing to partial or less potent inhibitors [1].

Application

Selection Property

Validation Focus

Autonomous CaMKII signaling (neuronal LTP, cardiac EP)

Ca²⁺/calmodulin-independent inhibition

Autonomous activity endpoint review

CaMKII target validation

Kinase selectivity profile

Phenotype attribution specificity

HTS assay development

Aqueous solubility (TFA salt)

DMSO-free stock reproducibility

Mechanistic CaMKII blockade

Complete inhibition profile

Kinase panel specificity review

• [1] Ishida A, Kameshita I, Okuno S, Kitani T, Fujisawa H. A novel highly specific and potent inhibitor of calmodulin-dependent protein kinase II. Biochem Biophys Res Commun. 1995;212(3):806-12. DOI: 10.1006/bbrc.1995.2040. View Source